Ethyl 4-oxo-4H-quinolizine-3-carboxylate

• IUPAC Name: ethyl 4-oxoquinolizine-3-carboxylate
• InChI: InChI=1S/C12H11NO3/c1-2-16-12(15)10-7-6-9-5-3-4-8-13(9)11(10)14/h3-8H,2H2,1H3
• InChI Key: GBDJVIYRDRPISB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C2C=CC=CN2C1=O
• Molecular Formula: C12H11NO3
• DSSTOX Substance ID: DTXSID90404912
• Molecular Weight: 217.22 g/mol
• CAS RN: 88612-71-9

Description

Ethyl 4-oxo-4H-quinolizine-3-carboxylate is a chemical compound with the molecular formula C12H11NO3. It has a molecular weight of 217.22. The compound is solid in physical form.

Molecular Structure Analysis

The InChI code for Ethyl 4-oxo-4H-quinolizine-3-carboxylate is 1S/C12H11NO3/c1-2-16-12(15)10-7-6-9-5-3-4-8-13(9)11(10)14/h3-8H,2H2,1H3. This code provides a specific textual representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

Ethyl 4-oxo-4H-quinolizine-3-carboxylate is a solid compound. It has a molecular weight of 217.22 and a molecular formula of C12H11NO3. The compound should be stored in a dry room at normal temperature.

Scientific Research Applications

HIV Integrase Inhibition

One of the significant applications of Ethyl 4-oxo-4H-quinolizine-3-carboxylate is its role in the inhibition of HIV integrase, an enzyme crucial for the replication of the HIV virus. Derivatives of this compound have been designed and synthesized with various substituents like sulfamido, carboxylamido, benzimidazole, and benzothiazole. .

Mechanism of Action

Target of Action

Ethyl 4-oxo-4H-quinolizine-3-carboxylate is a selective fluorophore . It shows a strong fluorescent response to Magnesium (Mg), indicating that Mg might be its primary target .

Mode of Action

It is known that the compound has a high selectivity and binding ability to mg (ii) . This suggests that the compound might sequester the divalent cofactors in the active site of certain enzymes, potentially blocking access of other molecules to these enzymes .

Biochemical Pathways

Given its interaction with mg (ii), it might influence pathways where mg (ii) plays a crucial role .

Pharmacokinetics

Its molecular weight of 21722 suggests that it might have good bioavailability, as compounds with a molecular weight below 500 are generally well-absorbed .

Result of Action

Its interaction with mg (ii) might lead to changes in the activity of certain enzymes, potentially influencing cellular processes .

Action Environment

Environmental factors such as pH, temperature, and the presence of other ions might influence the action, efficacy, and stability of Ethyl 4-oxo-4H-quinolizine-3-carboxylate. For instance, its storage temperature is recommended to be at room temperature, indicating that higher temperatures might affect its stability .

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapours/spray) and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

Synthesis routes and methods

Procedure details

A mixture of ethyl 3-ethoxy-2-ethoxycarbonyl-4-(2-pyridyl)butyrate (18.9 g), diphenyl (48.85 g) and diphenyl ether (135.8 g) was heated to 250° C. for 40 minutes. The reaction mixture was cooled to ambient temperature and chromatographed on silica gel (Merck 70-230 mesh, 620 g) eluting with hexane and then a mixture of ethanol and chloroform (1:49) to give a crude oil, which was crystallized from a mixture of ether and hexane (1:1) to give 3-ethoxycarbonyl-4H-quinolizin-4-one (11.48 g) as yellow crystal.